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Compound of Interest

Compound Name: SW120

Cat. No.: B611084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of the SW120 fluorescent probe, a

valuable tool for labeling and imaging the sigma-2 (σ2) receptor, a biomarker for cell

proliferation.

Introduction
The SW120 fluorescent probe is a selective ligand for the sigma-2 (σ2) receptor, which is

overexpressed in a variety of tumor cells. This property makes SW120 a powerful tool for

cancer research, enabling the visualization of proliferative tissues. SW120 is synthesized by

the condensation of the primary amine precursor, SW43, with the fluorophore 4-chloro-7-

nitrobenz-2-oxa-1,3-diazole (NBD chloride).[1]

Physicochemical Data
While specific quantitative photophysical data for SW120 is not readily available in the

literature, the properties of the NBD fluorophore are well-documented. NBD-amine adducts

typically exhibit excitation maxima around 465-485 nm and emission maxima in the range of

535-540 nm. The fluorescence quantum yield of NBD adducts is highly solvent-dependent.
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Property Value Reference

Excitation Maximum (λex) ~465-485 nm (estimated) General NBD-amine adducts

Emission Maximum (λem) ~535-540 nm (estimated) General NBD-amine adducts

Quantum Yield (Φ) Solvent Dependent General NBD-amine adducts

Molar Extinction Coefficient (ε) Data not available

Chemical Formula C25H30N4O5

Molecular Weight 466.53 g/mol

Experimental Protocols
Synthesis of SW120 Fluorescent Probe
The synthesis of SW120 is a two-step process involving the synthesis of the precursor amine

SW43, followed by its reaction with NBD chloride.

Part 1: Synthesis of Precursor Amine (SW43)

A detailed, publicly available, step-by-step protocol for the synthesis of the specific precursor

amine, SW43 (N-(4-aminobutyl)-6,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-amine), is not

readily found in the searched literature. However, based on its chemical structure, a plausible

synthetic route would involve the reductive amination of a suitable tetralone precursor with 1,4-

diaminobutane.

Part 2: Synthesis of SW120 from SW43 and NBD Chloride

This protocol is based on the reported condensation reaction.[1]

Materials and Reagents:

SW43 (precursor amine)

4-chloro-7-nitrobenz-2-oxa-1,3-diazole (NBD chloride)

Sodium bicarbonate (NaHCO3)
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Ethanol

Deionized water

Dichloromethane (DCM) or other suitable organic solvent

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Dissolve SW43 in ethanol in a round-bottom flask.

Add a solution of sodium bicarbonate in water to the flask.

To this stirring mixture, add a solution of NBD chloride in ethanol dropwise.

Allow the reaction to stir at room temperature for several hours, monitoring the progress by

thin-layer chromatography (TLC).

Once the reaction is complete, remove the ethanol under reduced pressure.

Extract the aqueous residue with an organic solvent such as dichloromethane.

Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude SW120 probe by silica gel column chromatography using an appropriate

solvent system (e.g., a gradient of hexane and ethyl acetate) to yield the final product. The

reported yield for this reaction is 83%.[1]

Purification:

High-performance liquid chromatography (HPLC) can be employed for further purification to

achieve high purity (>95%). A reverse-phase C18 column with a gradient of acetonitrile and

water is a common system for purifying fluorescent probes.
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Characterization:

The structure and purity of the synthesized SW120 should be confirmed using the following

techniques:

¹H NMR and ¹³C NMR: To confirm the chemical structure.

Mass Spectrometry (MS): To confirm the molecular weight.

HPLC: To determine the purity.
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Caption: Workflow for the synthesis, purification, and characterization of the SW120 fluorescent

probe.

Application: Imaging Cell Proliferation via the
Sigma-2 Receptor
SW120 is a valuable tool for visualizing cell proliferation due to the high expression of its target,

the sigma-2 receptor (now identified as transmembrane protein 97 or TMEM97), in proliferating
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cells, particularly cancer cells.

Sigma-2 Receptor Signaling Pathway in Cancer
The sigma-2 receptor/TMEM97 is involved in cell proliferation signaling. It can interact with the

Epidermal Growth Factor Receptor (EGFR), a key driver of cell growth. This interaction can

influence downstream signaling cascades, including the MAPK/ERK pathway, which ultimately

promotes transcription of genes involved in cell proliferation.
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Caption: Simplified signaling pathway of the Sigma-2 receptor and its role in cell proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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